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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Diisopropylethylenediamine is a crucial organic compound utilized as a versatile building

block and ligand in various chemical syntheses. Its unique structural characteristics, featuring

both primary and tertiary amine functionalities, make it a valuable intermediate in the

production of pharmaceuticals and other complex organic molecules. This guide provides a

comprehensive overview of its core physical properties, supported by methodologies for their

determination and a summary of its chemical identity.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of N,N-Diisopropylethylenediamine is

presented below. This data is essential for its handling, application in synthetic protocols, and

for analytical characterization.
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Property Value Reference

Molecular Formula C8H20N2 [1]

Molecular Weight 144.26 g/mol [2]

CAS Number 121-05-1 [1]

Appearance Colorless liquid [2]

Odor Strong amine-like [2]

Boiling Point 162.8 °C at 760 mmHg [1]

170 °C [2]

Density 0.837 g/cm³ [1]

Refractive Index (n20/D) 1.4289 [1]

Flash Point 49.3 °C [1]

Solubility Fully miscible in water [1][3]

Soluble in organic solvents like

ethanol and acetone
[4]

Vapor Pressure 2.13 mmHg at 25°C [1]

pKa 10.18 ± 0.28 (Predicted) [1]

Experimental Protocols for Property Determination
While specific experimental protocols for N,N-diisopropylethylenediamine are not extensively

detailed in publicly available literature, standard methodologies are employed for the

determination of its physical and chemical properties. The following outlines the general

procedures for key analytical techniques used in the characterization of this compound.[5]

Determination of Boiling Point
The boiling point of a liquid is a fundamental physical property that is indicative of its purity. The

atmospheric boiling point of N,N-Diisopropylethylenediamine can be determined using a

distillation apparatus. The sample is heated in a flask connected to a condenser, and the
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temperature at which the liquid and vapor phases are in equilibrium is recorded. For smaller

sample quantities, micro-boiling point determination methods can be utilized.

Measurement of Density
Density is typically measured at a specified temperature, often 25 °C. A pycnometer or a digital

density meter can be used for accurate measurements. The mass of a known volume of the

substance is determined, and the density is calculated by dividing the mass by the volume.

Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a

valuable tool for identifying and assessing the purity of liquid samples. An Abbe refractometer is

commonly used for this measurement. A small amount of the liquid is placed on the prism of the

refractometer, and the refractive index is read directly from the instrument's scale at a specified

temperature and wavelength (typically the sodium D-line, 589 nm).

Spectroscopic Characterization
Spectroscopic techniques are essential for confirming the molecular structure and purity of

N,N-Diisopropylethylenediamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the molecular structure. The chemical shifts, integrations, and

coupling patterns of the signals in the NMR spectrum can be used to confirm the presence of

the diisopropyl and ethylenediamine moieties.[5]

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is used to identify the

functional groups present in the molecule. The spectrum of N,N-
Diisopropylethylenediamine will show characteristic absorption bands for N-H and C-N

stretching and bending vibrations.[5]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound. The molecular ion peak in the mass spectrum will

correspond to the molecular weight of N,N-Diisopropylethylenediamine.[5][6]
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Gas Chromatography (GC): GC is a powerful technique for assessing the purity of volatile

compounds like N,N-Diisopropylethylenediamine. A single, sharp peak in the

chromatogram is indicative of a high-purity sample.[5]

Illustrative Synthetic Workflow
The synthesis of N,N-Diisopropylethylenediamine can be achieved through various routes.

One common method involves the ammonolysis of N,N-diisopropylamino chloroethane

hydrochloride. The following diagram illustrates a general workflow for its synthesis and

purification.

Caption: A generalized workflow for the synthesis of N,N-Diisopropylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

